BENGHE Validation & Comparative

Check Availability & Pricing

Spectroscopic Characterization Guide: -
Methylpropan-2-amine (Free Amine vs. HCI Salt)

[1]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

N-methylpropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B12096330

Get Quote

\ J

-methylpropan-2-amine (also known as

-methylisopropylamine)[1]

Executive Summary & Application Context

In drug development and synthetic organic chemistry, selecting the correct form of a secondary
amine is critical.

-methylpropan-2-amine exists as a volatile, nucleophilic liquid in its free base form, making it
ideal for acylation or alkylation reactions.[1] In contrast, the hydrochloride salt is a stable, non-
volatile solid, preferred for storage, handling, and solubility in aqueous media.

Distinguishing these two forms spectroscopically is a fundamental skill. The protonation of the
nitrogen atom in the salt form induces significant electronic changes, resulting in predictable
diagnostic shifts in Nuclear Magnetic Resonance (NMR) and distinct vibrational modes in
Infrared (IR) spectroscopy.
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Chemical & Physical Profile

Before analyzing spectral data, one must recognize the physical distinctions that dictate
sample preparation.

. HCI Salt (
Free Amine (

FHlE . -methylpropan-2-amine

-methylpropan-2-amine)

HCI)
CAS Number 4747-21-1 54565-61-6
Formula
MW 73.14 g/mol 109.60 g/mol
Physical State Colorless, volatile liquid White crystalline solid
Boiling/Melting bp 50-53 °C (VolatileN[1] mp ~193-194 °C (Stable)
~ Miscible in organic solvents ( Soluble in Water, Methanol,

Solubility

, Et20), Water DMSO
Acidity (

~10.5 (Conjugate acid) ~10.5 (Acidic proton donor)
)

Critical Handling Note: The free amine is highly volatile. When preparing NMR samples in

, keep the sample chilled and capped to prevent evaporation and concentration
changes.

NMR Characterization Guide
Mechanism of Shift Changes
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The conversion from free amine to hydrochloride salt involves the protonation of the lone pair
on the nitrogen:

This introduces a positive charge, which exerts a strong electron-withdrawing inductive effect (-
1).[1] This "deshields" adjacent nuclei, causing their signals to shift downfield (higher ppm).[2]

Comparative H NMR Data

Solvent Note: Free amine data is typically in

. Salt data is often in
or

due to solubility.[1]

Free Amine ( HCI Salt (

Proton shift ( AeVFraf
_ ) ) Multiplicity
Environment )
(ppm) (ppm)
A: Isopropyl Doublet (
Methyls 0.98-1.05 1.25-1.35 +0.3
Hz)

B: N-Methyl 2.30 - 2.42 2.60 - 2.70 +0.3 Singlet
C: Methine 2.75-2.90 3.30-3.50 +0.6 Septet

 Armi 85-95
D: Amine Proton 0.5 — 1.5 (Broad) N/A Broad Singlet

(Broad)*

*Note: The ammonium protons (

) are only visible in non-exchangeable solvents like
1] In

, this signal disappears due to deuterium exchange (

)-[11[3]
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C NMR Trends

The carbon skeleton also experiences deshielding, though less dramatically than protons.
e N-Methyl Carbon: Shifts from ~33 ppm (Free) to ~35-38 ppm (Salt).[1]

e Methine Carbon: Shifts from ~48 ppm (Free) to ~50-52 ppm (Salt).[1]

NMR Decision Workflow

The following diagram illustrates the logical flow for identifying the species and validating the

salt formation.
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Unknown Sample

(Liquid or Solid)

Solubility Test:
Dissolve in CDCI3

Clear Solution \Cloudy/Solid

Insoluble/Precipitate

Dissolve in DMSO-d6

y

Run 1H NMR

l

Check 8.0 - 10.0 ppm Region

Broad Signals Present

Result: Free Amine Result: HCI Salt

(No peaks > 8ppm) (Broad peaks 8-9 ppm)
N-Me ~2.4 ppm N-Me ~2.7 ppm

Click to download full resolution via product page

Caption: Decision tree for distinguishing free amine from salt using solubility and NMR
chemical shifts.
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Infrared (IR) Spectroscopy Guide

IR spectroscopy provides the quickest "fingerprint” verification of salt formation.

Key Diagnastic Bands

Functional Group

Free Amine (Liquid
Film)

HCI Salt (KBr/ATR)

Diagnostic Feature

3300 — 3350 cm

2400 — 3000 cm

Very broad, strong

The "Ammonium
Broadening": The
disappearance of the
sharp 3300 band and

N-H Stretch Sing'le, weak-to- absorption.[1] Often appearance of a
medium sharp band. overlaps C-H massive broad region
s stretches. is the primary
indicator of salt
formation.
~1650 cm 1580 — 1610 cm Salt formation often
N-H Bending enhances the bending
(Scissoring, weak) Medium intensity.[1] mode intensity.
Less useful for
C-N Stretch 1000 — 1250 cm 1000 — 1250 cm distinguishing forms.

[1]

Experimental Protocols
Protocol A: Conversion of HCI Salt to Free Amine (Free-

Basing)

Use this when you have the stable salt but need the nucleophilic amine for a reaction.[1]

 Dissolution: Suspend 1.0 g of

-methylpropan-2-amine HCl in 5 mL of water.

 Basification: Slowly add 10 mL of 2M NaOH (or saturated
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) while stirring. The solution will become cloudy as the organic amine separates.

» Extraction: Extract the mixture with Dichloromethane (DCM) (
mL).

o Note: The amine is small and somewhat water-soluble; multiple extractions are necessary.

[1]
e Drying: Dry the combined organic layers over anhydrous

or

o Concentration: Carefully remove the solvent under reduced pressure at low temperature (do
not heat >30°C).

o Warning: The free amine (bp 50°C) will co-evaporate with DCM if vacuum is too strong or
bath is too hot. Atmospheric distillation is often safer.

Protocol B: Preparation of HCI Salt from Free Amine

Use this to stabilize the volatile amine for storage.
e Solvation: Dissolve the free amine in diethyl ether or ethanol.
« Acidification: Cool the solution to 0°C in an ice bath. Add

(2M in ether or 1.25M in methanol) dropwise.

o Precipitation: The white solid salt should precipitate immediately.
« Filtration: Filter the solid under vacuum/inert atmosphere. Wash with cold ether.

e Drying: Dry under high vacuum to remove excess acid and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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